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Introduction

Benzylidene-D-glucitol, also known by its INCI name Dibenzylidene Sorbitol (and its
derivative Dimethyldibenzylidene Sorbitol), is a versatile gelling agent and viscosity modifier
used in a wide range of cosmetic and personal care products.[1][2] It is particularly valued for
its ability to structure oil phases and create clear, solid, or semi-solid formulations such as gels,
sticks, and thick emulsions.[1][3] This document provides detailed application notes and
protocols for the effective use of Benzylidene-D-glucitol in cosmetic formulations.

Mechanism of Action: Benzylidene-D-glucitol is a low-molecular-weight gelator that self-
assembles in organic solvents and oils to form a three-dimensional fibrillar network.[3][4][5]
This network entraps the liquid phase, leading to a significant increase in viscosity and the
formation of a gel. The formation of this network is thermally reversible, meaning the gel will
melt upon heating and reform upon cooling.

Key Properties and Applications

 Viscosity Control: Benzylidene-D-glucitol is an effective thickener and gelling agent for a
variety of cosmetic oils and solvents.[2][6]
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o Clarity: It can be used to create transparent gels and sticks, which is highly desirable for
aesthetic purposes.[7][8]

o Formulation Types: Common applications include antiperspirant and deodorant sticks, lip
balms, solid perfumes, and clear gels.[7][8]

e INCI Names: Dibenzylidene Sorbitol, Dimethyldibenzylidene Sorbitol.

Data Presentation: Viscosity Modification

The viscosity-enhancing properties of Benzylidene-D-glucitol are dependent on its
concentration and the solvent system used. While specific viscosity values in centipoise (cP)
are not readily available in a comparative table format in the reviewed literature, the following
table summarizes the observed effects on storage modulus (G'), a measure of the elastic
response of a material, which is indicative of gel strength and structure formation.

Concentration of
Observed Effect on

Dibenzylidene Sorbitol (% Solvent System . .
Viscosity/Gel Strength

wiw)
Significant increase in viscosity
0.5% Propylene Glycol o
and elasticity.[5][9]
Further increase in gel strength
1.0% Propylene Glycol
and structure.
Formation of a firm gel with a
2.0% Propylene Glycol )
high storage modulus.[9]
Propylene Glycol based Effective gelling and
0.5-4.0% py' .y .g J
cosmetic stick structuring agent.[7][8]

Experimental Protocols
Protocol for Preparation of a Clear Cosmetic Gel

This protocol outlines the general procedure for creating a clear gel using Benzylidene-D-
glucitol in a propylene glycol base.
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Materials:

Benzylidene-D-glucitol (Dibenzylidene Sorbitol)

Propylene Glycol

Heat-resistant beaker

Magnetic stirrer with hot plate

Thermometer

Procedure:

o To the heat-resistant beaker, add the desired amount of Propylene Glycol.

» Begin stirring the Propylene Glycol with the magnetic stirrer to create a vortex.

o Slowly add the Benzylidene-D-glucitol powder to the vortex to ensure good dispersion. A
typical concentration range is 0.5% to 4.0% w/w.[7][8]

e Heat the mixture to 95-105°C while continuing to stir.[7]

e Maintain this temperature and continue stirring until all the Benzylidene-D-glucitol has
completely dissolved and the solution is clear.

o Once fully dissolved, remove the beaker from the heat and allow it to cool to room
temperature without stirring. The gel will form as it cools.

e Pour the hot, clear liquid into the final packaging before it solidifies.

Below is a DOT script for the experimental workflow of preparing a clear cosmetic gel.
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Workflow for Clear Cosmetic Gel Preparation
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Protocol for Incorporating Benzylidene-D-glucitol into
an Oil-in-Water (O/W) Emulsion

This protocol provides a general method for using Benzylidene-D-glucitol to thicken the oll
phase of an O/W emulsion.

Materials:
e Oil Phase:
o Cosmetic oils (e.g., mineral oil, esters)
o Benzylidene-D-glucitol (0.5-2.0% of the total formulation)
o Qil-soluble emulsifier(s)
o Water Phase:
o Deionized water
o Water-soluble emulsifier(s)
o Humectants (e.qg., glycerin)
o Preservative
e Two heat-resistant beakers
e Homogenizer or high-shear mixer
o Water bath or hot plates
e Thermometers
Procedure:
e Prepare the Oil Phase:

o In one beaker, combine the cosmetic oils and the oil-soluble emulsifier(s).
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o Add the Benzylidene-D-glucitol to the oil phase.

o Heat the oil phase to 95-105°C with stirring until the Benzylidene-D-glucitol is completely
dissolved.

o Prepare the Water Phase:

o In a separate beaker, combine the deionized water, water-soluble emulsifier(s),
humectants, and preservative.

o Heat the water phase to a similar temperature as the oil phase (around 75-80°C).

e Emulsification:

o Slowly add the water phase to the oil phase while homogenizing at high speed.

o Continue homogenization for 5-10 minutes to form a stable emulsion.

e Cooling:

o Begin cooling the emulsion while stirring gently with a propeller mixer.

o The viscosity will increase significantly as the emulsion cools and the Benzylidene-D-
glucitol network forms.

o Final Additions:

o Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients
such as fragrances or active ingredients.

o Stir until uniform.

Below is a DOT script illustrating the logical relationship in formulating an O/W emulsion with
Benzylidene-D-glucitol.
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Phase Preparation
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Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Benzylidene-D-
glucitol in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176672#using-benzylidene-d-glucitol-for-viscosity-
modification-in-cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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